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Compound of Interest

Compound Name:
1-(2-Chloroethoxy)-4-

methoxybenzene

CAS No.: 3383-74-2

Cat. No.: B1278227

Get Quote

An In-Depth Technical Guide to 1-(2-Chloroethoxy)-4-methoxybenzene: Properties,

Synthesis, and Applications in Advanced Research

Abstract
This technical guide provides a comprehensive overview of 1-(2-Chloroethoxy)-4-
methoxybenzene (CAS No: 3383-74-2), a bifunctional organic compound of significant interest

in synthetic chemistry. The document details its physicochemical properties, outlines a robust

laboratory-scale synthesis protocol with an emphasis on the underlying chemical principles,

and explores its key applications as a versatile intermediate. For researchers and drug

development professionals, this guide serves as a practical resource, covering its utility in

nucleophilic substitution reactions, polymer chemistry, and the construction of complex

molecular scaffolds. Detailed analytical characterization techniques and essential safety

protocols are also presented to ensure proficient and safe handling.

Introduction and Significance
1-(2-Chloroethoxy)-4-methoxybenzene is an aromatic ether that features two key reactive

functionalities: a chloroethoxy group and a methoxy-substituted benzene ring.[1] Its chemical
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structure, possessing a nucleophilic aromatic system and an electrophilic alkyl chloride, makes

it a highly valuable and versatile building block in organic synthesis. The terminal chlorine atom

serves as a competent leaving group for various nucleophilic substitution reactions, while the

electron-rich aromatic ring can participate in electrophilic aromatic substitution.

This unique combination of features allows 1-(2-Chloroethoxy)-4-methoxybenzene to serve

as a precursor in a wide array of applications, from the synthesis of active pharmaceutical

ingredients (APIs) and agrochemicals to the development of advanced materials such as

temperature-responsive polymers and components for organic light-emitting diodes (OLEDs).

[1] Understanding its properties, synthesis, and reactivity is therefore crucial for scientists

leveraging this intermediate for the design and construction of novel functional molecules.

Physicochemical and Spectroscopic Properties
The physical and chemical properties of 1-(2-Chloroethoxy)-4-methoxybenzene are

fundamental to its handling, reaction setup, and purification. These properties are summarized

in the table below.

Table 1: Physicochemical Properties of 1-(2-Chloroethoxy)-4-methoxybenzene
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Property Value Reference(s)

CAS Number 3383-74-2 [1][2]

Molecular Formula C₉H₁₁ClO₂ [1][2]

Molecular Weight 186.63 g/mol [1][2]

IUPAC Name
1-(2-chloroethoxy)-4-

methoxybenzene
[1]

Synonyms

2-Chloroethyl 4-methoxyphenyl

ether, 2-(4-

Methoxyphenoxy)ethyl chloride

[2]

Appearance Colorless to yellow liquid [1]

Density Approx. 1.13 g/cm³ [1][2]

Boiling Point
125-128 °C @ 13.0 mbar;

272.7 °C @ 760 mmHg
[1][2]

Flash Point 107.6 °C [2]

Solubility

Soluble in methanol,

dichloromethane; Limited in

water (130 mg/L @ 20°C)

[1]

Refractive Index 1.506 [2]

Spectroscopic data is critical for the verification of the compound's identity and purity post-

synthesis. Below are the expected spectral characteristics.

Table 2: Predicted Spectroscopic Data for Structural Confirmation
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Technique Expected Characteristics

¹H NMR (CDCl₃)

δ ≈ 6.8-6.9 (m, 4H, Ar-H), 4.1-4.2 (t, 2H, -O-

CH₂-), 3.8-3.9 (t, 2H, -CH₂-Cl), 3.7-3.8 (s, 3H, -

OCH₃)

¹³C NMR (CDCl₃)

δ ≈ 154 (Ar-C-O), 151 (Ar-C-OCH₃), 115 (Ar-

CH), 114 (Ar-CH), 68 (-O-CH₂-), 55 (-OCH₃), 41

(-CH₂-Cl)

IR (Infrared)

ν ≈ 2850-3000 cm⁻¹ (C-H stretch), 1500-1600

cm⁻¹ (C=C aromatic stretch), 1240 cm⁻¹

(Asymmetric C-O-C stretch), 1030 cm⁻¹

(Symmetric C-O-C stretch), 650-750 cm⁻¹ (C-Cl

stretch)

Mass Spec (MS)

[M]+ at m/z 186.04, with a characteristic [M+2]+

isotope peak at m/z 188.04 (approx. 1/3

intensity) due to ³⁷Cl.

Synthesis and Purification: A Validated Protocol
The most common and efficient method for synthesizing 1-(2-Chloroethoxy)-4-
methoxybenzene is via a Williamson ether synthesis. This reaction involves the deprotonation

of a phenol followed by an Sₙ2 reaction with an alkyl halide.

Causality Behind Experimental Choices
Reactants: 4-methoxyphenol is chosen for its electron-rich aromatic ring and available

hydroxyl group. 1-bromo-2-chloroethane is a superior alkylating agent compared to 1,2-

dichloroethane because bromide is a better leaving group than chloride, ensuring the initial

reaction occurs preferentially at the bromo-substituted carbon.

Base: Potassium carbonate (K₂CO₃) is a mild and cost-effective base, suitable for

deprotonating the phenol without causing unwanted side reactions.

Solvent: Acetone is an excellent polar aprotic solvent for this Sₙ2 reaction. It readily dissolves

the reactants and the intermediate phenoxide salt while not interfering with the nucleophilic
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attack.

Monitoring: Thin Layer Chromatography (TLC) is essential for tracking the consumption of

the 4-methoxyphenol starting material, providing a reliable indicator of reaction completion

and preventing unnecessary heating or extended reaction times.

Caption: Williamson ether synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene.

Step-by-Step Experimental Protocol
Reagents & Setup:

To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser,

add 4-methoxyphenol (12.4 g, 0.1 mol), potassium carbonate (20.7 g, 0.15 mol,

anhydrous), and 200 mL of acetone.

Reaction Initiation:

Stir the suspension vigorously. Add 1-bromo-2-chloroethane (17.2 g, 0.12 mol) to the

mixture.

Reaction Execution:

Heat the mixture to reflux (approx. 56 °C) and maintain for 8-12 hours. The reaction

progress should be monitored every 2 hours using TLC (e.g., mobile phase 4:1

Hexane:Ethyl Acetate), observing the disappearance of the 4-methoxyphenol spot.

Work-up and Extraction:

After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

Filter the solid potassium salts and wash the filter cake with a small amount of acetone.

Evaporate the acetone from the filtrate under reduced pressure using a rotary evaporator.

Dissolve the resulting residue in 150 mL of dichloromethane and transfer to a separatory

funnel.
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Wash the organic layer sequentially with 1M NaOH solution (2 x 50 mL) to remove any

unreacted phenol, and then with brine (1 x 50 mL).

Purification:

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in

vacuo to yield the crude product.

For high purity, the crude liquid can be purified by vacuum distillation (125-128 °C at 13.0

mbar) or by column chromatography on silica gel using a hexane/ethyl acetate gradient.[1]

Key Chemical Reactions and Applications
The utility of 1-(2-Chloroethoxy)-4-methoxybenzene stems from its ability to undergo a

variety of chemical transformations.

Nucleophilic Substitution
The terminal chlorine atom is susceptible to substitution by a wide range of nucleophiles (e.g.,

amines, azides, thiols, cyanides), making this compound an excellent starting point for

introducing a 2-(4-methoxyphenoxy)ethyl moiety into a target molecule. This is a common

strategy in drug discovery for linking different pharmacophores or modifying solubility and

pharmacokinetic properties.[1]
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1-(2-Chloroethoxy)-4-methoxybenzene Ar-O-CH₂CH₂-Cl Substituted Product Ar-O-CH₂CH₂-Nu Sₙ2 Reaction 

{Nucleophile | Nu⁻}

Cl⁻
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Caption: Standard workflow for analytical characterization.
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Gas Chromatography/Mass Spectrometry (GC/MS): This is the ideal first step to assess

purity and confirm the molecular weight. A single sharp peak in the chromatogram indicates

high purity. The mass spectrum should show the molecular ion peak and the characteristic

chlorine isotope pattern. [3][4]* NMR Spectroscopy: ¹H and ¹³C NMR are indispensable for

unambiguous structural confirmation. The spectra should match the predicted chemical

shifts, integrations, and coupling patterns outlined in Table 2.

Infrared (IR) Spectroscopy: IR analysis confirms the presence of key functional groups, such

as the C-O ether bonds, the aromatic ring, and the C-Cl bond, providing further structural

validation.

Safety, Handling, and Storage
Proper handling of 1-(2-Chloroethoxy)-4-methoxybenzene is essential to ensure laboratory

safety. While a comprehensive Safety Data Sheet (SDS) is not available from a single

authoritative source, the following guidelines are based on the properties of similar chlorinated

aromatic compounds.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles or a face shield, and a lab coat.

Handling: All manipulations should be performed inside a certified chemical fume hood to

avoid inhalation of vapors. Avoid contact with skin and eyes. [5]* First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. [5] *

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water. [5][6] * Eye Contact: Flush eyes with water for at least

15 minutes, holding eyelids open. Seek immediate medical attention. [5][6] * Ingestion: Do

not induce vomiting. Rinse mouth with water and seek immediate medical attention. [5]*

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away

from strong oxidizing agents and bases.

Conclusion
1-(2-Chloroethoxy)-4-methoxybenzene is a chemical intermediate of considerable value due

to its dual reactivity. Its straightforward synthesis via Williamson etherification, combined with

the versatility of its chloroethoxy group for nucleophilic substitution, makes it an accessible and
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powerful tool for synthetic chemists. Its demonstrated applications in creating advanced

polymers and complex heterocyclic systems underscore its importance in both materials

science and drug discovery. Adherence to the detailed synthetic, analytical, and safety

protocols outlined in this guide will enable researchers to effectively and safely utilize this

compound in their advanced research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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